Cas no 57830-58-7 (Benzene, 1,3,5-tris[(trifluoromethyl)sulfonyl]-)

Benzene, 1,3,5-tris[(trifluoromethyl)sulfonyl]- structure
57830-58-7 structure
Product Name:Benzene, 1,3,5-tris[(trifluoromethyl)sulfonyl]-
CAS No:57830-58-7
MF:C9H3F9O6S3
MW:474.297150850296
CID:1606779
PubChem ID:12586082
Update Time:2025-04-21

Benzene, 1,3,5-tris[(trifluoromethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,3,5-tris[(trifluoromethyl)sulfonyl]-
    • 1,3,5-tris(trifluoromethylsulfonyl)benzene
    • SCILOWKYNUQFOV-UHFFFAOYSA-N
    • 1,3,5-tris(trifluoromethylsulphonyl)benzene
    • 1,3,5-tris(trifluoromethanesulfonyl)benzene
    • 57830-58-7
    • SCHEMBL1334378
    • DTXSID30503453
    • Inchi: 1S/C9H3F9O6S3/c10-7(11,12)25(19,20)4-1-5(26(21,22)8(13,14)15)3-6(2-4)27(23,24)9(16,17)18/h1-3H
    • InChI Key: SCILOWKYNUQFOV-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(C1C=C(C=C(C=1)S(C(F)(F)F)(=O)=O)S(C(F)(F)F)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 473.89479
  • Monoisotopic Mass: 473.89480479g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 732
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 128Ų

Experimental Properties

  • PSA: 102.42
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